Cas no 551950-46-0 ((4-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester)

• Product Name: (4-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester
• CAS No: 551950-46-0
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• MDL: MFCD05663515
• CID: 943517
• PubChem ID: 329771334
• Update Time: 2025-07-18

(4-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4-methoxypyridin-2-yl)carbamate
• (4-Methoxy-pyridin-2-yl)-carbamic acid tert-butyl ester
• (4-Methoxypyridin-2-yl)Carbamic Acid Tert-Butyl Ester
• tert-butyl N-(4-methoxypyridin-2-yl)carbamate
• 2-Boc-amino-4-methoxypyridine
• tert-butyl 4-methoxypyridin-2-yl-carbamate
• CARBAMIC ACID, N-(4-METHOXY-2-PYRIDINYL)-, 1,1-DIMETHYLETHYL ESTER
• BS-44333
• DTXSID90364007
• Tert-butyl 4-methoxypyridin-2-ylcarbamate
• (4-Methoxy-pyridin-2-yl)-carbamic acid tert-butyl ester, AldrichCPR
• APPULKDYZGWMNP-UHFFFAOYSA-N
• MFCD05663515
• BXA95046
• CS-0362953
• G11489
• AKOS015838126
• 551950-46-0
• DB-018013
• A830518
• SCHEMBL3938343
• AB21836
• tert-butyl N-(4-methoxy-2-pyridyl)carbamate
• (4-Methoxy-pyridin-2-yl)-carbamic acidtert-butyl ester
• (4-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester

• MDL： MFCD05663515
• Inchi： 1S/C11H16N2O3/c1-11(2,3)16-10(14)13-9-7-8(15-4)5-6-12-9/h5-7H,1-4H3,(H,12,13,14)
• InChI Key： APPULKDYZGWMNP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CN=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.11600
• Monoisotopic Mass: 224.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.4A^2

Experimental Properties

• Density: 1.146
• Melting Point: 124-127°C
• Boiling Point: 291.8°C at 760 mmHg
• Flash Point: 130.3°C
• Refractive Index: 1.534
• PSA: 60.45000
• LogP: 2.51020

(4-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (4-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester

Introduction to (4-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester (CAS No. 551950-46-0)

(4-Methoxy-pyridin-2-yl)-carbamic acid tert-butyl ester (CAS No. 551950-46-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as tert-butyl 4-methoxypyridin-2-ylcarbamate, is characterized by its unique structural features, which include a pyridine ring, a methoxy group, and a tert-butyl ester moiety. These features contribute to its stability and reactivity, making it an important intermediate in the synthesis of various bioactive molecules.

The pyridine ring in (4-Methoxy-pyridin-2-yl)-carbamic acid tert-butyl ester provides a nitrogen-containing aromatic structure that can participate in a wide range of chemical reactions. The presence of the methoxy group at the 4-position of the pyridine ring enhances the electron-donating properties of the molecule, which can influence its reactivity and biological activity. The tert-butyl ester moiety, on the other hand, confers additional stability to the compound by protecting the carbamate functionality from premature hydrolysis.

Recent research has highlighted the potential of (4-Methoxy-pyridin-2-yl)-carbamic acid tert-butyl ester in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising activity against various diseases, including neurodegenerative disorders and cancer. One notable example is its use as a precursor in the synthesis of pyridine-based inhibitors of specific enzymes involved in disease pathways. These inhibitors have shown selective and potent activity, making them valuable candidates for further drug development.

In addition to its role in drug discovery, (4-Methoxy-pyridin-2-yl)-carbamic acid tert-butyl ester has been utilized in the synthesis of fluorescent probes for biological imaging. The unique electronic properties of the pyridine ring and the methoxy group enable these probes to exhibit high fluorescence quantum yields and excellent photostability. This makes them suitable for applications such as monitoring cellular processes and detecting specific biomolecules in real-time.

The synthetic versatility of (4-Methoxy-pyridin-2-yl)-carbamic acid tert-butyl ester has also been explored in combinatorial chemistry approaches. By leveraging its reactivity with various functional groups, researchers have been able to generate diverse libraries of compounds for high-throughput screening. This approach has accelerated the identification of lead compounds with desired biological activities, thereby streamlining the drug discovery process.

From a safety perspective, (4-Methoxy-pyridin-2-yl)-carbamic acid tert-butyl ester is generally considered to be stable under standard laboratory conditions. However, it is important to handle this compound with care and follow appropriate safety guidelines to ensure safe storage and use. Proper personal protective equipment (PPE) should be worn when handling this compound to minimize exposure risks.

In conclusion, (4-Methoxy-pyridin-2-yl)-carbamic acid tert-butyl ester (CAS No. 551950-46-0) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent intermediate for the synthesis of bioactive molecules, fluorescent probes, and other functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.